N-(3-methoxyphenyl)-3-[(2Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enamido]-1-benzofuran-2-carboxamide

Specification

• CAS No.: 887895-23-0
• Molecular Formula: C28H26N2O7
• Molecular Weight: 502.5 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-3-[[(Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]amino]-1-benzofuran-2-carboxamide
• Standard InChI: InChI=1S/C28H26N2O7/c1-33-19-9-7-8-18(16-19)29-28(32)27-25(20-10-5-6-11-21(20)37-27)30-24(31)13-12-17-14-22(34-2)26(36-4)23(15-17)35-3/h5-16H,1-4H3,(H,29,32)(H,30,31)/b13-12-
• Standard InChI Key: SHTCMOMFZINCAA-SEYXRHQNSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)/C=C\C4=CC(=C(C(=C4)OC)OC)OC
• SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C=CC4=CC(=C(C(=C4)OC)OC)OC
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C=CC4=CC(=C(C(=C4)OC)OC)OC

Introduction

Molecular Formula and Weight

• Molecular Formula: C26H23NO6

• Molecular Weight: 453.47 g/mol

Key Functional Groups

• Amide Group (-CONH-): Contributes to hydrogen bonding and solubility.

• Methoxy Groups (-OCH₃): Enhance lipophilicity and electron-donating properties.

• Benzofuran Ring: Known for its biological activity in various derivatives.

Synthesis Pathways

The synthesis of this compound involves multiple steps combining benzofuran derivatives with methoxy-substituted phenyl groups. Below is a generalized synthetic route:

• Preparation of Benzofuran Derivative:

  • Benzofurans are typically synthesized via cyclization of o-hydroxyacetophenones with halogenated reagents like chloroacetone or bromine compounds.

• Amidation Reaction:

  • The benzofuran derivative reacts with a substituted aniline (e.g., 3-methoxyaniline) to form an intermediate amide.

• Coupling with Trimethoxyphenyl Group:

  • The intermediate undergoes further reaction with cinnamic acid derivatives to introduce the 3,4,5-trimethoxyphenyl moiety in a (2Z)-configuration.

• Final Purification:

  • The product is purified via recrystallization or chromatography to achieve high purity.

Pharmacological Potential

Benzofuran-based compounds are widely studied for their biological activities:

• Anticancer Activity: Benzofuran derivatives have shown selective toxicity towards leukemia cells by inducing apoptosis.

• Anti-inflammatory Properties: Methoxy-substituted phenyl groups enhance anti-inflammatory effects.

• Antifungal and Antiviral Activity: Similar compounds exhibit inhibition of fungal growth and HIV replication.

Spectroscopic Data

Characterization of the compound is typically done using:

• NMR Spectroscopy: Identifies chemical shifts corresponding to methoxy groups and aromatic protons.

• Mass Spectrometry (MS): Confirms molecular weight.

• IR Spectroscopy: Detects functional groups like amides (C=O stretch at ~1650 cm⁻¹).

Biological Assays

Studies on related compounds suggest:

• Enhanced caspase activation in cancer cells.

• Inhibition of DNA cleavage by endonucleases, indicating potential as an anticancer agent.